Cas no 2172064-51-4 (1-(pyridin-2-yl)-1H-pyrazolo3,4-cpyridin-4-amine)

• Product Name: 1-(pyridin-2-yl)-1H-pyrazolo3,4-cpyridin-4-amine
• CAS No: 2172064-51-4
• MF: C₁₁H₉N₅
• MW: 211.222660779953
• CID: 5783474
• PubChem ID: 165586999
• Update Time: 2025-06-12

1-(pyridin-2-yl)-1H-pyrazolo3,4-cpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-2-yl)-1H-pyrazolo[3,4-c]pyridin-4-amine
• 2172064-51-4
• EN300-1647856
• 1-(pyridin-2-yl)-1H-pyrazolo3,4-cpyridin-4-amine

• Inchi： 1S/C11H9N5/c12-9-6-13-7-10-8(9)5-15-16(10)11-3-1-2-4-14-11/h1-7H,12H2
• InChI Key： BUHPKWJAFIMHEG-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CN=2)C2C=NC=C(C=2C=N1)N

Computed Properties

• Exact Mass: 211.08579531g/mol
• Monoisotopic Mass: 211.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(pyridin-2-yl)-1H-pyrazolo3,4-cpyridin-4-amine

Professional Introduction to Compound with CAS No. 2172064-51-4 and Product Name: 1-(pyridin-2-yl)-1H-pyrazolo[3,4-c]pyridin-4-amine

The compound identified by the CAS number 2172064-51-4 and the product name 1-(pyridin-2-yl)-1H-pyrazolo[3,4-c]pyridin-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound, featuring a fused pyrazolo[3,4-c]pyridine core, is particularly noteworthy as it combines the pharmacophoric properties of both pyrazole and pyridine moieties, which are well-documented for their roles in modulating various biological pathways.

Recent research in medicinal chemistry has highlighted the importance of such fused heterocyclic systems in the design of novel drug candidates. The 1-(pyridin-2-yl)-1H-pyrazolo[3,4-c]pyridin-4-amine structure exhibits a high degree of structural complexity, which can be leveraged to achieve selective binding to biological targets. This complexity arises from the presence of multiple aromatic rings and nitrogen atoms, which are known to interact favorably with proteins and enzymes. The pyridin-2-yl substituent, in particular, is a key feature that contributes to the compound's binding affinity and pharmacological activity.

In the context of contemporary pharmaceutical research, compounds like 1-(pyridin-2-yl)-1H-pyrazolo[3,4-c]pyridin-4-amine are being extensively studied for their potential in treating a range of diseases. One of the most promising areas of investigation is its application in oncology. The fused heterocyclic core of this compound has been shown to exhibit inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that this compound can disrupt key signaling pathways such as the MAPK and PI3K/Akt pathways, which are commonly dysregulated in tumors.

The pyrazolo[3,4-c]pyridine scaffold is particularly interesting because it can be modified in multiple ways to optimize its pharmacological properties. Researchers have been exploring different derivatives of this scaffold to enhance their solubility, bioavailability, and metabolic stability. The introduction of additional functional groups or substituents can fine-tune the compound's interactions with biological targets, leading to improved efficacy and reduced side effects. For instance, modifications at the 1-(pyridin-2-yl) position have been found to significantly influence the compound's binding affinity to its target proteins.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. Studies have indicated that 1-(pyridin-2-yl)-1H-pyrazolo[3,4-c]pyridin-4-amine can modulate inflammatory responses by inhibiting key enzymes such as COX-2 and LOX. By targeting these enzymes, the compound can reduce the production of pro-inflammatory cytokines and chemokines, thereby alleviating symptoms associated with inflammation.

The synthesis of 1-(pyridin-2-yl)-1H-pyrazolo[3,4-c]pyridin-4-amine involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The construction of the fused heterocyclic ring system typically begins with a condensation reaction between appropriate precursors under acidic or basic conditions. Subsequent functionalization steps are then performed to introduce the desired substituents at specific positions on the ring system. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

One of the challenges in working with compounds like 1-(pyridin-2-yl)-1H-pyrazolo[3,4-c]pyridin-4-amine is their potential sensitivity to environmental factors such as moisture and light. Therefore, careful storage conditions are necessary to maintain their stability throughout the synthesis and characterization processes. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm the structure and purity of the compound.

In conclusion, 1-(pyridin-2-yl)-1H-pyrazolo[3,4-c]pyridin-4-amine represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive molecule for drug discovery efforts aimed at treating cancer, inflammation, and other diseases. As research in this field continues to evolve, it is likely that derivatives of this compound will be synthesized and evaluated for their therapeutic potential.